Cas no 1807002-71-6 (4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1807002-71-6
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4863829
• Update Time: 2025-06-11

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-8-5(1-2-14)4-15-6(3-11)7(8)9(12)13/h4,9H,1,3H2
• InChI Key： FUPJOINQOOABEG-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=CN=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1807002-71-6)

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807002-71-6, is a versatile intermediate with potential applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromo substituent, a chloromethyl group, and a difluoromethyl moiety, make it an intriguing candidate for further exploration in drug discovery and development.

The pyridine core of this compound is a well-known pharmacophore in medicinal chemistry, often found in numerous drugs due to its ability to interact with biological targets effectively. The substitution pattern on the pyridine ring, particularly the combination of bromo, chloromethyl, and difluoromethyl groups, imparts distinct electronic and steric properties that can be exploited in designing novel therapeutic agents. Specifically, the bromo group can serve as a handle for further functionalization via cross-coupling reactions, while the chloromethyl group offers a site for nucleophilic addition reactions. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile compound has emerged as a valuable building block in this context. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromo substituent allows for palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, enabling the construction of complex aromatic structures. Additionally, the chloromethyl group can be converted into ester or amide functionalities, expanding the scope of possible derivatives.

The incorporation of the difluoromethyl group is particularly noteworthy, as it has been shown to improve pharmacokinetic properties such as oral bioavailability and resistance to enzymatic degradation. This feature makes it an attractive moiety for drug design, particularly in the development of protease inhibitors and antiviral agents. Recent advancements in computational chemistry have also highlighted the role of this compound in virtual screening campaigns, where its structural features are used to predict binding interactions with biological targets.

The pyridine-5-acetonitrile moiety further enhances the compound's versatility. The nitrile group can participate in various transformations, including hydrolysis to carboxylic acids or reduction to amides, providing multiple pathways for derivatization. This flexibility is particularly valuable in medicinal chemistry, where rapid access to diverse analogues is often required for optimization studies. Moreover, the acetonitrile group can serve as an anchor point for further functionalization via nucleophilic substitution or condensation reactions.

In clinical research settings, derivatives of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile have shown promise in preclinical models. For example, certain analogues have demonstrated inhibitory activity against specific enzymes implicated in metabolic disorders. The ability to fine-tune the electronic properties of the pyridine ring through strategic substitutions has led to compounds with improved selectivity and reduced off-target effects. These findings underscore the importance of this intermediate in developing next-generation therapeutics.

The synthesis of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the bromo and chloro substituents, followed by protection-deprotection strategies to control reactivity. The introduction of the difluoromethyl group often employs palladium-catalyzed cross-coupling reactions with appropriate organometallic reagents. These synthetic routes showcase the integration of advanced catalytic systems and purification techniques essential for pharmaceutical-grade production.

The compound's potential extends beyond traditional drug discovery applications. It has been explored as a key intermediate in materials science research, particularly in the development of organic semiconductors and liquid crystals. The unique electronic properties conferred by its substitution pattern make it suitable for designing molecules with tailored optoelectronic characteristics. Such applications align with global trends toward sustainable and high-performance materials.

Ethical considerations are paramount when handling specialized compounds like 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetonitrile. While not classified as hazardous or controlled substances under current regulations, proper handling protocols must be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE), working under inert atmospheres when necessary, and disposing of waste materials responsibly. Compliance with Good Laboratory Practices (GLP) is essential for maintaining consistency and reliability in research outcomes.

The future direction of research involving this compound is likely to focus on expanding its applications into new therapeutic areas and developing more efficient synthetic routes. Advances in flow chemistry and continuous manufacturing may enable scalable production processes that reduce costs and improve sustainability. Additionally, collaborations between academia and industry will be crucial for translating laboratory findings into tangible benefits for patients worldwide.